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Compound of Interest

Compound Name: 10-Hydroxyoctadecanoyl-CoA

Cat. No.: B15622100 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
10-Hydroxyoctadecanoyl-CoA is the activated form of 10-hydroxyoctadecanoic acid (10-

HSA), a hydroxylated long-chain fatty acid. 10-HSA is a known microbial metabolite produced

from the hydration of oleic acid by various gut bacteria.[1] It is absorbed by the host and can be

found in various tissues, where it is involved in lipid metabolism.[1] Notably, 10-HSA acts as a

ligand for Peroxisome Proliferator-Activated Receptor alpha (PPARα), a key regulator of lipid

homeostasis.[1] The conversion of 10-HSA to its CoA ester by long-chain acyl-CoA synthetases

is a critical step for its entry into metabolic pathways such as peroxisomal β-oxidation.[1][2][3]

[4] Given its role in metabolic regulation, accurate quantification of 10-Hydroxyoctadecanoyl-
CoA is essential for understanding its physiological and pathological significance.

This document provides a detailed protocol for the quantification of 10-Hydroxyoctadecanoyl-
CoA in biological samples using Liquid Chromatography with tandem Mass Spectrometry (LC-

MS/MS), a highly sensitive and specific method for the analysis of long-chain fatty acyl-CoAs.

Metabolic Pathway of 10-Hydroxyoctadecanoyl-CoA
The metabolic pathway involving 10-Hydroxyoctadecanoyl-CoA begins with the microbial

conversion of oleic acid to 10-hydroxyoctadecanoic acid in the gut. Following absorption, 10-

hydroxyoctadecanoic acid is activated to 10-Hydroxyoctadecanoyl-CoA, which can then enter

peroxisomal β-oxidation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b15622100?utm_src=pdf-custom-synthesis
https://www.benchchem.com/product/b1240662
https://pmc.ncbi.nlm.nih.gov/articles/PMC2826524/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2826524/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5474144/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5474144/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9494924/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9494924/
https://www.benchchem.com/product/b15622100#analytical-standards-for-10-hydroxyoctadecanoyl-coa-quantification
https://www.benchchem.com/product/b15622100#analytical-standards-for-10-hydroxyoctadecanoyl-coa-quantification
https://www.benchchem.com/product/b15622100#analytical-standards-for-10-hydroxyoctadecanoyl-coa-quantification
https://www.benchchem.com/product/b15622100#analytical-standards-for-10-hydroxyoctadecanoyl-coa-quantification
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15622100?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15622100?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15622100?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

